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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B10775394

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This document provides essential, step-by-step guidance for the safe disposal of
Antiblaze 100, a chlorinated phosphate ester flame retardant.

Antiblaze 100, also known as Antiblaze V6, requires careful management as a halogenated
organic compound. Adherence to established protocols is critical to protect personnel and the
environment. The primary recommended method of disposal for Antiblaze 100 is high-
temperature incineration.[1]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal
protective equipment (PPE), including safety glasses or goggles, chemical-resistant gloves,
and a lab coat.[1] All handling of Antiblaze 100 waste should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to avoid inhalation of any potential vapors.

Waste Segregation and Collection

Proper segregation of chemical waste is a critical first step in the disposal process.
Halogenated and non-halogenated organic wastes must be collected in separate, clearly
labeled containers.
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Step 1: Container Selection Select a chemically compatible and leak-proof container for
collecting Antiblaze 100 waste. Polyethylene or glass containers are generally suitable. The
container must have a secure, tight-fitting lid.

Step 2: Waste Labeling Label the waste container clearly with the words "Hazardous Waste"
and the full chemical name, "Antiblaze 100" or "Chlorinated Phosphate Ester Waste." Do not
use abbreviations. The label should also include the date when the first drop of waste is added
to the container.

Step 3: Waste Accumulation Collect all waste containing Antiblaze 100, including
contaminated labware (e.g., pipette tips, gloves), in the designated container. Keep the
container closed at all times, except when adding waste.

Storage of Antiblaze 100 Waste

Waste containers must be stored in a designated Satellite Accumulation Area (SAA) within the
laboratory, at or near the point of generation. The SAA should be away from sources of ignition
and incompatible materials. Ensure the storage area has secondary containment to capture
any potential leaks.

Disposal Procedure

The recommended disposal method for Antiblaze 100 is incineration at a licensed hazardous
waste facility.[1] This process utilizes high temperatures to break down the chemical into less

hazardous components. The incinerator must be equipped with an afterburner and a scrubber
to neutralize harmful combustion byproducts, such as hydrogen chloride.[1]

Under no circumstances should Antiblaze 100 be disposed of down the drain or in regular
landfill trash.[1] This substance is not to be disposed of in sanitary sewers, storm sewers, or
landfills.[1]

To arrange for disposal, contact your institution's Environmental Health and Safety (EHS)
office. They will provide guidance on the proper procedures for waste pickup and will work with
a licensed hazardous material disposal company for final disposal.

Quantitative Data and Regulatory Information
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The following table summarizes key quantitative and regulatory information pertinent to the
disposal of Antiblaze 100.

Parameter Valuel/Information Source

) ) Incineration with afterburner
Primary Disposal Method [1]
and scrubber

o . Sanitary sewers, storm
Prohibited Disposal Methods ] [1]
sewers, landfills

F001, FO02 (if mixed with

spent halogenated solvents).
RCRA Hazardous Waste

] The final determination of the [2]
Codes (Potential)

waste code is the responsibility

of the generator.

A maximum of 55 gallons of

) ] hazardous waste may be
Satellite Accumulation Area

(SAA) Limit stored. For acutely toxic "P-
imi

listed" waste, the limit is one

quart.

Experimental Workflow for Antiblaze 100 Disposal

The following diagram illustrates the step-by-step workflow for the proper disposal of Antiblaze
100 from a laboratory setting.
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Laboratory Operations
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Step 4: Storage
(Closed container in Satellite Accumulation Area with secondary containment)

When container is full or per schedule

Waste Dispcv sal Pathway

Step 5: EHS Notification
(Request waste pickup)

Step 6: Licensed Waste Hauler
(Transport to approved facility)
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Final Disposition
(Neutralized emissions & ash)
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Caption: Workflow for the safe disposal of Antiblaze 100 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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